Cas no 4331-54-8 (4-methylcyclohexane-1-carboxylic acid)

4-methylcyclohexane-1-carboxylic acid Properties

Names and Identifiers

• 4-Methylcyclohexanecarboxylic acid
• trans-4-Methyl-1-cyclohexanecarboxylic acid
• 4-Methylcyclohexanecarboxylic Acid (cis- and trans- mixture)
• 4-Methyl-1-Cyclohexanecarboxylic Acid
• Cyclohexanecarboxylic acid, 4-methyl-
• trans-4-Methylcyclohexanecarboxylic acid
• 4-methylcyclohexane-1-carboxylic acid
• cis-4-Methylcyclohexanecarboxylic acid
• TRANS-4-METHYLCYCLOHEXANE CARBOXYLIC ACID
• 70F0I2AMTV
• CYCLOHEXANECARBOXYLIC ACID, 4-METHYL-, TRANS-
• (1r,4r)-4-methylcyclohexanecarboxylic acid
• QTDXSEZXAPHVBI-UHFFFAOYSA-N
• M7DSK28350
• 4-Meth
• 4-Methyl-cyclohexanecarboxylic acid
• QTDXSEZXA
• 13064-83-0
• EN300-84995
• J-005841
• BDBM197306
• SY113256
• 6128-75-2
• Cyclohexanecarboxylic acid, 4-methyl-, cis-
• NS00084845
• C90647
• W-106236
• AKOS006376629
• EINECS 213-289-5
• ZB1708
• F0001-0409
• SCHEMBL265529
• SY265457
• Q27265855
• UNII-M7DSK28350
• MFCD20617670
• J-525025
• 4-Methyl-1-cyclohexanecarboxylic acid, 99%
• QTDXSEZXAPHVBI-KNVOCYPGSA-N
• DTXSID20274145
• Q27283584
• EINECS 235-959-6
• trans-4-methyl-1-cyclohexane carboxylic acid
• TRANS-4-METHYL CYCLOHEXANE CARBOXYLIC ACID
• AM9725
• SCHEMBL135660
• 4-METHYLCYCLOHEXYLFORMATE
• NSC124039
• AC-18445
• s12052
• NS00079730
• AKOS003386241
• DTXSID80195822
• AMY18328
• M1783
• SB22811
• EN300-92156
• PDA15MV7IO
• 4-Methylcyclohexanecarboxylic acid, trans-
• (1r,4r)-4-methylcyclohexane-1-carboxylic acid
• SCHEMBL2608631
• SAMPL4, O7
• cis-4-methylcyclohexane-1-carboxylic acid
• NSC 124039
• NS00031330
• Cyclohexanecarboxylic acid,4-methyl-,cis-
• trans 4-methylcyclohexane carboxylic acid
• AKOS006377006
• trans 4-methyl-cyclohexanecarboxylic acid
• trans-4-methylcyclohexyl carboxylic acid
• SY066773
• SCHEMBL12262684
• 934-67-8
• EINECS 224-369-4
• FT-0698415
• trans-4-Methyl-1-cyclohexanecarboxylic acid, 98%
• trans-4-methyl-cyclohexanecarboxylic acid
• trans-4-methylcyclohexane-1-carboxylic acid
• AS-10825
• CS-0114192
• M1621
• UNII-70F0I2AMTV
• SB66954
• 4-Methylcyclohexanecarboxylic acid, cis-
• 4331-54-8
• TS-01847
• DTXSID20274140
• CS-0096911
• SCHEMBL135662
• FT-0600623
• CS-0035994
• NSC-124039
• UNII-PDA15MV7IO
• MFCD00074909
• 40392-31-2
• BCP28155
• A872724
• AB02851
• MFCD00074943
• AS-79148
• Z1205493659
• QTDXSEZXAPHVBI-LJGSYFOKSA-N
• STK286091
• trans-4-Methylcyclohexanecarboxylicacid
• DTXCID20118313
• DB-007928
• 4-Methylcyclohexanecarboxylic Acid; p-Methylcyclohexanecarboxylic Acid
• +Expand

• MDL： MFCD00074909
• InChIKey： QTDXSEZXAPHVBI-UHFFFAOYSA-N
• Inchi： 1S/C8H14O2/c1-6-2-4-7(5-3-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• SMILES： O([H])C(C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.099
• Heavy Atom Count: 10
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.89730
• PSA: 37.30000
• Refractive Index: n20/D 1.4598(lit.)
• Boiling Point: 134-136 °C/15 mmHg(lit.)
• Melting Point: 109-111℃
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.005 g/mL at 25 °C(lit.)

4-methylcyclohexane-1-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R22; R36
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22-36
• Signal Word：Warning

4-methylcyclohexane-1-carboxylic acid Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%